Cas no 60882-76-0 (1,2,4-Benzotriazin-3-amine, 6-methyl-)
60882-76-0 structure
Product Name:1,2,4-Benzotriazin-3-amine, 6-methyl-
CAS No:60882-76-0
MF:C8H8N4
MW:160.17592048645
CID:495072
PubChem ID:12324369
Update Time:2025-04-19
1,2,4-Benzotriazin-3-amine, 6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazin-3-amine, 6-methyl-
- 6-methyl-1,2,4-benzotriazin-3-amine
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- Inchi: 1S/C8H8N4/c1-5-2-3-6-7(4-5)10-8(9)12-11-6/h2-4H,1H3,(H2,9,10,12)
- InChI Key: XGOOUROLLSUYOL-UHFFFAOYSA-N
- SMILES: N1C(N)=NN=C2C=CC(C)=CC=12
Computed Properties
- Exact Mass: 160.07504
- Monoisotopic Mass: 160.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- PSA: 64.69
1,2,4-Benzotriazin-3-amine, 6-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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